Cas no 1361771-65-4 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate
• CAS No: 1361771-65-4
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933541
• Update Time: 2025-06-08

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-5-6(10(15)16-2)3-7(9(12)13)8(4-11)14-5/h3,9H,4H2,1-2H3
• InChI Key： DXSWELNLHXNIEF-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(C(=O)OC)=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate: A Comprehensive Overview (CAS No. 1361771-65-4)

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate (CAS No. 1361771-65-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate is composed of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and a methyl group, along with a carboxylate ester moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate is particularly noteworthy, as it can significantly influence the compound's biological activity and selectivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated pyridines exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses.

The chloromethyl group in Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate provides additional reactivity and functionalization opportunities. This group can be readily converted into various other functional groups through nucleophilic substitution reactions, making the compound a valuable building block in synthetic chemistry. Researchers at the University of California, Berkeley, have utilized this property to develop novel prodrugs that are activated under specific physiological conditions, thereby enhancing their therapeutic efficacy while minimizing side effects.

The carboxylate ester moiety in Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate contributes to its solubility and stability characteristics. This functional group can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid, which can further participate in various chemical reactions. A recent study in Organic Letters reported the use of this compound as an intermediate in the synthesis of anti-inflammatory agents with improved bioavailability and reduced toxicity.

In addition to its potential applications in drug discovery, Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate has also been explored for its use as a ligand in coordination chemistry. The unique electronic properties of the pyridine ring and the presence of multiple functional groups make it an excellent candidate for forming stable complexes with metal ions. These complexes have shown promise in catalytic applications, such as asymmetric synthesis and polymerization reactions.

The synthesis of Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine-5-carboxylate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 2-chloroacetyl chloride with 3-difluoromethylaniline followed by esterification with methanol. Advanced techniques such as microwave-assisted synthesis and flow chemistry have also been employed to enhance the efficiency and scalability of the production process.

In conclusion, Methyl 2-(chloromethyl)-3-(difluoromethy l)-6-m ethylpyri dine -5-carb oxy late (CAS No. 1361771-65-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and coordination chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new properties and applications, this compound is poised to play a significant role in future scientific advancements.